N-(2-(7-Methoxybenzo[d][1,3]dioxol-5-yl)ethyl)formamide

• CAS No.: 33543-00-9
• Molecular Formula: C11H13NO4
• Molecular Weight: 223.22 g/mol
• IUPAC Name: N-[2-(7-methoxy-1,3-benzodioxol-5-yl)ethyl]formamide
• InChI: InChI=1S/C11H13NO4/c1-14-9-4-8(2-3-12-6-13)5-10-11(9)16-7-15-10/h4-6H,2-3,7H2,1H3,(H,12,13)
• InChI Key: BHADRANUIQGDDZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC2=C1OCO2)CCNC=O

Description

N-(2-(7-Methoxybenzo[d][1,3]dioxol-5-yl)ethyl)formamide is a useful research compound. Its molecular formula is C11H13NO4 and its molecular weight is 223.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6.95 g (30 mmol) of 2-(3-methoxy-4,5-methylenedioxyphenyl)ethylamide hydrochloride was dissolved in 30 ml of water, and the mixture was made basic with 25% sodium hydroxide aqueous solution. The mixture was extracted with 30 ml of toluene. The toluene layer was washed with 10 ml of water, added with 2.73 g (59.3 mmol) of formic acid, refluxed under heating for 2 hours at normal pressure to distill off about 15 ml of the toluene while separating the produced water by an azeotropic distillation and then cooled. The deposited crystal was filtered out, washed with 3 ml of toluene and dried to obtain 5.48 g of N-[2-(3-methoxy-4,5-methylenedioxyphenyl)ethyl]formamide (C). Yield: 83%; melting point: 108°-110° C.